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Compound of Interest

Compound Name: p-(Methylamino)phenol sulphate

CAS No.: 51-72-9

Cat. No.: B1635096

Get Quote

A Note on Chemical Identity: This guide focuses on the compound commonly known as Metol.

It is critical to note that while the user-specified CAS (Chemical Abstracts Service) number is

55-55-0, this number is correctly assigned to the sulfate salt of N-methyl-p-aminophenol, often

formulated as (C₇H₉NO)₂·H₂SO₄.[1][2][3] The parent free base, N-methyl-p-aminophenol, is

assigned CAS number 150-75-4.[4][5] This document will address the physical properties of

Metol, primarily referring to the commercially available and widely used sulfate salt (CAS 55-

55-0), while also providing data for the parent compound for comprehensive understanding.

Executive Summary
Metol, the trade name for 4-(methylamino)phenol sulfate, is a cornerstone of photographic

chemistry, prized for over a century as a premier developing agent in black-and-white

processing.[1][6] Its efficacy stems from its function as a potent reducing agent, selectively

converting exposed silver halide crystals into metallic silver to form a visible image.[7][8] This

guide offers a detailed examination of the core physical and chemical characteristics of Metol,

providing researchers, chemists, and drug development professionals with the foundational

data necessary for its application, handling, and analysis. We will explore its structural and
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physicochemical properties, solubility profile, and spectroscopic signature, underpinned by

established analytical protocols.

Chemical Identity and Physicochemical Properties
Metol's utility is a direct consequence of its molecular structure, which features both a phenolic

hydroxyl group and a secondary amine group on a benzene ring.[6] These functional groups

dictate its reactivity, solubility, and spectroscopic behavior. The compound is most commonly

supplied as a stable hemisulfate salt to prevent the oxidation that the free base is susceptible

to.[1]

Core Physical Data
The fundamental physical properties of Metol (sulfate salt) are summarized below, providing a

quantitative snapshot for laboratory use.

Property Value Source(s)

CAS Number 55-55-0 [9][10][11]

Molecular Formula
(C₇H₉NO)₂·H₂SO₄ or

C₁₄H₂₀N₂O₆S
[2][3][12]

Molecular Weight 344.38 g/mol [3][10][13]

Appearance

White to off-white or slightly

pink/beige crystalline

powder/solid.[1][7][12]

[1][7][12]

Melting Point ~260 °C (decomposes) [1][6][12]

pKa (Phenolic OH) ~10 [2]

Odor
Odorless to mild

aromatic/phenolic
[7]

Note: The free base, N-methyl-p-aminophenol (CAS 150-75-4), has a molecular weight of

123.15 g/mol and a melting point of approximately 86-87°C.[4][14]

Solubility Profile

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.webqc.org/compound.php?compound=Metol
https://grokipedia.com/page/Metol
https://cymitquimica.com/cas/55-55-0/
https://www.scbt.com/p/4-methylamino-phenol-hemisulfate-salt-55-55-0
https://www.pharmaffiliates.com/en/55-55-0-metol-pa2702465.html
https://www.smolecule.com/products/s561472
https://en.wikipedia.org/wiki/Metol
https://pubchem.ncbi.nlm.nih.gov/compound/Metol
https://en.wikipedia.org/wiki/Metol
https://www.scbt.com/p/4-methylamino-phenol-hemisulfate-salt-55-55-0
https://www.pharmacompass.com/chemistry-chemical-name/p-methylaminophenol-sulfate
https://grokipedia.com/page/Metol
https://chemiis.com/product/metol/
https://pubchem.ncbi.nlm.nih.gov/compound/Metol
https://grokipedia.com/page/Metol
https://chemiis.com/product/metol/
https://pubchem.ncbi.nlm.nih.gov/compound/Metol
https://grokipedia.com/page/Metol
https://www.webqc.org/compound.php?compound=Metol
https://pubchem.ncbi.nlm.nih.gov/compound/Metol
https://www.smolecule.com/products/s561472
https://chemiis.com/product/metol/
https://www.solubilityofthings.com/4-methylaminophenol
https://m.chemicalbook.com/ProductChemicalPropertiesCB0870942_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1635096?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The solubility of Metol is governed by the polarity imparted by its hydroxyl and methylamino

functional groups. This dual character allows for solubility in polar solvents while limiting it in

non-polar media.

Water: Metol is highly soluble in water.[1] Quantitative data indicates a solubility of up to 50

mg/mL (or 50 g/100 mL) at 20°C.[1][6] This aqueous solubility is essential for its use in

photographic developing baths.[9]

Alcohols: The compound is soluble in polar organic solvents like ethanol and methanol.[7]

[15]

Non-Polar Solvents: It is considered insoluble in non-polar solvents such as ether.[1][15]

Causality: The solubility in water and alcohols is attributed to the ability of the phenolic -OH and

secondary amine N-H groups to form hydrogen bonds with the solvent molecules.[4]

Conversely, the hydrophobic benzene ring contributes to its poor solubility in non-polar organic

solvents.[4] Temperature typically increases solubility.[4]

Spectroscopic and Analytical Characterization
Spectroscopic analysis provides an unambiguous fingerprint for the identification and purity

assessment of Metol. The key features are dictated by its aromatic structure and functional

groups.

UV-Visible Spectroscopy
In a suitable solvent like methanol or water, the UV-Vis spectrum of a phenol derivative like

Metol is expected to show characteristic absorption bands arising from π→π* electronic

transitions within the benzene ring. For phenols, typical absorption maxima (λmax) are

observed around 270-280 nm. The exact position and intensity of these peaks can be

influenced by the solvent and the pH of the solution.[16] As the pH increases and the phenolic

hydroxyl group deprotonates (pKa ≈ 10), a bathochromic (red) shift is expected, moving the

absorbance to a longer wavelength due to increased electron density on the aromatic ring.[2]

Infrared (IR) Spectroscopy
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The FTIR spectrum of Metol provides direct evidence of its key functional groups. Expected

characteristic absorption bands include:

O-H Stretch: A broad band in the region of 3200-3600 cm⁻¹ corresponding to the phenolic

hydroxyl group.

N-H Stretch: A moderate band around 3300-3500 cm⁻¹ from the secondary amine.

C-H Stretch (Aromatic): Peaks typically appearing just above 3000 cm⁻¹.

C-H Stretch (Aliphatic): Peaks from the methyl group appearing just below 3000 cm⁻¹.

C=C Stretch (Aromatic): Several sharp bands in the 1450-1600 cm⁻¹ region.

S=O Stretch: Strong bands from the sulfate counter-ion, typically found in the 1050-1200

cm⁻¹ region.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR spectroscopy is a powerful tool for structural elucidation. For Metol's parent

compound, N-methyl-p-aminophenol, the expected signals are:

Aromatic Protons: A set of signals in the aromatic region (~6.5-7.5 ppm). Due to the para-

substitution pattern, these protons will appear as two distinct doublets, integrating to 2H

each.

Methyl Protons: A singlet at approximately 2.8-3.0 ppm, integrating to 3H, corresponding to

the N-CH₃ group.

Hydroxyl and Amine Protons: Labile protons (-OH and -NH) that may appear as broad

singlets; their chemical shift is highly dependent on solvent, concentration, and temperature.

Experimental Protocols & Workflows
The verification of Metol's physical characteristics relies on standardized laboratory

procedures. These protocols are designed to be self-validating through the use of certified

reference materials and calibrated instrumentation.
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Protocol: Melting Point Determination
Objective: To verify the identity and purity of a Metol sample by determining its melting point

range. Pure crystalline solids exhibit a sharp, well-defined melting point, whereas impurities

typically depress and broaden the melting range.

Methodology:

Sample Preparation: Finely crush a small amount of the Metol crystalline powder.

Capillary Loading: Tightly pack the powdered sample into a capillary tube to a height of 2-3

mm.

Instrumentation: Place the capillary tube into a calibrated digital melting point apparatus.

Heating Profile:

Set a rapid heating ramp (10-20 °C/min) to quickly approach the expected melting point

(~260 °C).

Approximately 15-20 °C below the expected temperature, reduce the ramp rate to 1-2

°C/min to ensure thermal equilibrium.

Observation & Recording:

Record the temperature at which the first drop of liquid appears (onset of melting).

Record the temperature at which the entire sample becomes a clear liquid (completion of

melting).

The recorded value should be a range. For Metol, decomposition is expected at the

melting point.[6]

Trustworthiness: The protocol's validity is ensured by first calibrating the apparatus with

certified standards (e.g., caffeine, vanillin) that have sharp, known melting points bracketing the

expected value for the sample.

Workflow: Purity Assessment by HPLC
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A reverse-phase high-performance liquid chromatography (HPLC) method can be used for

quantitative analysis and impurity profiling.

Sample & Mobile Phase Preparation

HPLC Analysis

Data Processing

Prepare Mobile Phase
(e.g., Acetonitrile/Water/Acid)

Accurately weigh Metol
and dissolve in Mobile Phase

Filter sample through
0.45 µm syringe filter

Inject sample onto
C18 RP-HPLC Column

Isocratic or Gradient Elution

UV Detection
(e.g., at 275 nm)

Generate Chromatogram

Integrate Peak Areas

Calculate Purity (% Area)
and Impurity Profile
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Click to download full resolution via product page

Stability and Reactivity
Metol is stable under normal, dry storage conditions.[7] However, its chemical nature as a

substituted aminophenol makes it susceptible to oxidation, particularly when exposed to air,

light, moisture, or alkaline conditions. This oxidation can cause the material to discolor, turning

brownish.[4] In solution, especially in alkaline developer baths, Metol acts as a reducing agent

and is itself oxidized.[8] To mitigate this, photographic developer formulations often include an

antioxidant like sodium sulfite, which also helps regenerate the Metol in a process known as

superadditivity when combined with hydroquinone.[17][18]

Conclusion
The physical and chemical characteristics of Metol (CAS 55-55-0) are well-defined and directly

linked to its function as a premier photographic developing agent. Its identity as 4-

(methylamino)phenol sulfate provides it with high aqueous solubility, a distinct

melting/decomposition point, and a characteristic spectroscopic fingerprint. Understanding

these core properties is essential for its effective use in research and development, ensuring

proper handling, accurate analysis, and successful application in its intended chemical

processes. The protocols and data presented in this guide serve as a comprehensive technical

resource for scientists and professionals working with this historically significant compound.

References
Chemiis. Metol – High-Quality Developing Agent for Photography.

Solubility of Things. Metol.

Grokipedia. Metol.

Synquest Labs. Metol ((C7H10NO)2SO4) properties.

Smolecule. Buy Metol | 55-55-0.

Museum of Fine Arts Boston. Metol - MFA Cameo.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1635096/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-the-physical-characteristics-of-metol
https://chemiis.com/product/metol/
https://www.solubilityofthings.com/4-methylaminophenol
https://chemistry.stackexchange.com/questions/142288/how-does-metol-4-methylaminophenol-sulfate-react-when-developing-black-and-w
https://www.chemeurope.com/en/encyclopedia/Photographic_developer.html
https://www.photrio.com/forum/threads/metol-only-developer.95700/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1635096?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


National Center for Biotechnology Information. Metol | C14H20N2O6S | CID 5930 -

PubChem.

CymitQuimica. CAS 55-55-0: Metol.

Ataman Kimya. P-METHYLAMINOPHENOL SULFATE.

Santa Cruz Biotechnology. 4-(Methylamino)phenol hemisulfate salt | CAS 55-55-0.

National Center for Biotechnology Information. n-Methyl-p-aminophenol | C7H9NO | CID

5931 - PubChem.

ChemicalBook. 4-(Methylamino)phenol CAS#: 150-75-4.

Pharmaffiliates. CAS No : 55-55-0| Chemical Name : Metol.

chemeurope.com. Photographic developer.

Chemistry Stack Exchange. How does Metol (4-(methylamino)phenol sulfate) react when

developing black and white photos?

Photrio.com Photography Forums. Metol-only developer?

PharmaCompass.com. P-Methylaminophenol sulfate | Drug Information, Uses, Side Effects,

Pharma intermediate Chemistry.

Wikipedia. Metol.

ResearchGate. UV absorption spectra of phenol in (a) methanol, and (b) DMSO with arrows

indicating the λmax.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1635096?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1635096?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. grokipedia.com [grokipedia.com]

2. Buy Metol | 55-55-0 [smolecule.com]

3. Metol - Wikipedia [en.wikipedia.org]

4. solubilityofthings.com [solubilityofthings.com]

5. n-Methyl-p-aminophenol | C7H9NO | CID 5931 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. webqc.org [webqc.org]

7. chemiis.com [chemiis.com]

8. chemistry.stackexchange.com [chemistry.stackexchange.com]

9. CAS 55-55-0: Metol | CymitQuimica [cymitquimica.com]

10. scbt.com [scbt.com]

11. pharmaffiliates.com [pharmaffiliates.com]

12. Metol | C14H20N2O6S | CID 5930 - PubChem [pubchem.ncbi.nlm.nih.gov]

13. P-Methylaminophenol sulfate | Drug Information, Uses, Side Effects, Pharma
intermediate Chemistry | PharmaCompass.com [pharmacompass.com]

14. 4-(Methylamino)phenol CAS#: 150-75-4 [m.chemicalbook.com]

15. cameo.mfa.org [cameo.mfa.org]

16. researchgate.net [researchgate.net]

17. Photographic_developer [chemeurope.com]

18. Metol-only developer? | Photrio.com Photography Forums [photrio.com]

To cite this document: BenchChem. [An In-Depth Technical Guide to the Physical
Characteristics of Metol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1635096/docs#an-in-depth-technical-guide-to-the-
physical-characteristics-of-metol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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